Cas no 933743-10-3 ([2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid)

• Product Name: [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid
• CAS No: 933743-10-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6319009
• PubChem ID: 28303713
• Update Time: 2025-10-29

[2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• AQ-086/43471328
• EN300-6197701
• 2-[2-(aminomethyl)benzimidazol-1-yl]acetic acid
• [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid
• 933743-10-3
• 2-(2-(Aminomethyl)-1H-benzo[d]imidazol-1-yl)acetic acid
• 2-[2-(aminomethyl)-1H-1,3-benzodiazol-1-yl]acetic acid
• AKOS016842241

• Inchi： 1S/C10H11N3O2/c11-5-9-12-7-3-1-2-4-8(7)13(9)6-10(14)15/h1-4H,5-6,11H2,(H,14,15)
• InChI Key： XLBAJEVUYLSFJL-UHFFFAOYSA-N
• SMILES： OC(CN1C(CN)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 81.1Ų

Additional information on [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid

Professional Introduction to [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic Acid (CAS No. 933743-10-3)

[2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 933743-10-3, belongs to the benzimidazole derivative class, which is well-known for its diverse biological activities. The structural uniqueness of this molecule, particularly its 2-(aminomethyl)-1H-benzimidazol-1-yl moiety, makes it a promising candidate for various therapeutic applications.

The benzimidazole core is a pivotal pharmacophore in medicinal chemistry, exhibiting a wide range of biological properties such as antiviral, antibacterial, anticancer, and anti-inflammatory effects. The introduction of an aminomethyl group at the 2-position of the benzimidazole ring enhances its pharmacological potential by providing additional functional sites for interaction with biological targets. This modification has been strategically explored to improve solubility, bioavailability, and binding affinity, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focusing on benzimidazole derivatives due to their remarkable efficacy in modulating various disease pathways. Specifically, [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in cancer progression. Preclinical studies have demonstrated that this compound can selectively target tumor cells while minimizing toxicity to healthy tissues. This selective toxicity is attributed to the precise interaction between the benzimidazole moiety and cancer-specific biomarkers.

The pharmacokinetic profile of [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid has also been extensively studied to optimize its therapeutic efficacy. Research indicates that this compound exhibits moderate solubility in water and oil, facilitating its administration via multiple routes such as oral and intravenous delivery. Additionally, its metabolic stability suggests a prolonged half-life, which could enhance patient compliance and reduce the frequency of dosing.

One of the most compelling aspects of [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid is its potential in combination therapy. The compound's ability to synergize with other chemotherapeutic agents has been highlighted in several studies. For instance, when combined with standard chemotherapy regimens, it has shown enhanced anti-proliferative effects without significant additive toxicity. This synergistic action makes it a valuable asset in the development of multi-modal treatment strategies for complex diseases.

The synthetic route to [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid is another area of interest. Researchers have developed efficient synthetic methodologies that utilize readily available starting materials and proceed with high yields and purity. These advancements in synthetic chemistry have not only facilitated access to this compound but also paved the way for further structural modifications and derivatization.

Recent advancements in computational chemistry have further enhanced the understanding of [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid's interactions with biological targets. Molecular docking studies have revealed that this compound binds tightly to specific pockets on enzymes and receptors involved in cancer signaling pathways. These insights have guided the optimization of lead compounds toward higher affinity and selectivity.

The clinical development of [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid is still in progress, but preliminary results are promising. Phase I clinical trials have demonstrated acceptable safety profiles with manageable side effects. These findings have encouraged researchers to proceed with larger-scale trials to evaluate its efficacy in treating various types of cancer.

The future prospects of [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid are vast. Ongoing research aims to explore its potential in treating other diseases beyond cancer, such as infectious diseases and inflammatory conditions. Additionally, efforts are being made to develop novel formulations that could improve its delivery and bioavailability further.

In conclusion, [2-(aminomethyl)-1H-benzimidazol-1-yl]acetic acid (CAS No. 933743-10-3) is a multifaceted compound with significant therapeutic potential. Its unique structure, combined with promising preclinical results, positions it as a key player in the development of next-generation pharmaceuticals. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to modern medicine.